N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide

• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-[4-(2-quinolin-8-ylsulfanylacetyl)phenyl]acetamide
• InChI: InChI=1S/C19H16N2O2S/c1-13(22)21-16-9-7-14(8-10-16)17(23)12-24-18-6-2-4-15-5-3-11-20-19(15)18/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: KCOLMGHCNYCATK-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=CC=CC3=C2N=CC=C3

Description

N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide, also known as QSA, is a synthetic compound that has been studied for its potential application in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide is not fully understood, but it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to changes in gene expression and cell cycle arrest, ultimately leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
In addition to its anticancer properties, N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide has also been shown to have anti-inflammatory and antioxidant effects. It has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide in lab experiments is its relatively low toxicity compared to other HDAC inhibitors. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experiments.

Future Directions

For research include investigating its potential use in the treatment of neurodegenerative diseases and developing N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide derivatives with improved solubility and bioavailability.

Synthesis Methods

The synthesis of N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide involves several steps, starting with the reaction of 8-hydroxyquinoline with thionyl chloride to form 8-chloroquinoline. This is then reacted with 4-(2-aminoethyl)phenol to form an intermediate, which is then reacted with 4-bromoacetophenone to form N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide. The final product is purified using column chromatography.

Scientific Research Applications

N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide has been studied for its potential application in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. N-{4-[2-(8-quinolinylsulfanyl)acetyl]phenyl}acetamide has also been studied for its potential use as a fluorescent probe for imaging applications.